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Compound of Interest

Compound Name: Methylamine

Cat. No.: B109427

Essential Safety and Handling Guide for
Methylamine

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount when handling volatile and hazardous chemicals like methylamine.
This guide provides immediate, essential safety protocols, personal protective equipment
(PPE) requirements, and disposal plans to minimize risks and ensure operational safety.

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is critical when handling methylamine to prevent exposure
through inhalation, skin contact, or eye contact. The following table summarizes the
recommended PPE.
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PPE Category Recommended Equipment

Chemical safety goggles are mandatory.[1][2]

For operations with a higher risk of splashing, a
Eye/Face Protection face shield should be worn in addition to

goggles.[1][2][3] Contact lenses should not be

worn.[3]

Wear chemical-resistant gloves.[1][2]
Recommended materials include Viton, Nitrile,
Neoprene, and Butyl.[2][3] Always consult the

i . manufacturer's glove compatibility chart.[2] Anti-

Skin Protection ) ) )

static and flame-resistant clothing, long pants,
and closed-toe shoes are also necessary.[1] For
potential large-scale exposure, an emergency

shower should be readily accessible.[2][3]

Work should be conducted in a well-ventilated
area, preferably within a chemical fume hood
with adequate exhaust.[1] If ventilation is
insufficient, a NIOSH-approved respirator is
) ) required.[1] For concentrations exceeding 100

Respiratory Protection S ] i
ppm, which is immediately dangerous to life and
health, a NIOSH-approved self-contained
breathing apparatus (SCBA) with a full
facepiece operated in a pressure-demand or

other positive-pressure mode is mandatory.[3]

Exposure Limits

Adherence to established exposure limits is crucial for personnel safety.
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Exposure Limit Value

OSHA PEL (Permissible Exposure Limit) TWA 10 ppm (12 mg/m3)[1][4]
ACGIH TLV (Threshold Limit Value) TWA 5 ppm; STEL 15 ppm[1][4]
NIOSH REL (Recommended Exposure Limit) TWA 10 ppm (12 mg/m3)[1][4]

IDLH (Immediately Dangerous to Life or Health) 100 ppm[3][5]

Operational Plan: Handling and Storage

Proper handling and storage procedures are critical to prevent accidents and exposure.
Handling:

» Always work in a well-ventilated area, preferably within a certified laboratory chemical fume
hood.[1][2]

» Use non-sparking tools and explosion-proof electrical equipment.[3]
e Ground and bond metal containers during transfer to prevent static discharge.[3]

e Avoid contact with incompatible materials such as mercury, strong oxidizers, acids, and
certain metals like copper, zinc, and aluminum alloys.[2][3]

Storage:

o Store cylinders upright in a cool, dry, well-ventilated area away from heat, sparks, and open
flames.[1][4]

e Ensure valve protection caps are in place and cylinders are firmly secured.[1]

» Store in a designated flammable materials cabinet.[1]

Disposal Plan

Methylamine and its containers must be disposed of as hazardous waste in accordance with
local, regional, and national regulations.[3][6]
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» Waste Collection: Collect waste methylamine, including any contaminated materials, in a
designated, sealed, and properly labeled hazardous waste container.[1][2]

» Container Management: Ensure waste containers are stored in a secondary containment
area within a fume hood, away from incompatible materials.[1][2]

o Disposal: Contact your institution's Environmental Health and Safety (EHS) department or a
licensed hazardous waste disposal company for pickup and disposal.[1][7] Empty gas
cylinders should be returned to the supplier with the valve protection cap secured.[1]

Emergency Procedures

Immediate and appropriate action during an emergency can significantly mitigate harm.

EXxposure Response

The following diagram outlines the initial steps to take in case of accidental exposure to
methylamine.

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/product/b109427?utm_src=pdf-body
https://ipo.rutgers.edu/rehs/sop/Methylamine
https://wpcdn.web.wsu.edu/wp-fais/uploads/sites/2959/2024/08/Methylamine-v-06-04-2020.docx
https://ipo.rutgers.edu/rehs/sop/Methylamine
https://wpcdn.web.wsu.edu/wp-fais/uploads/sites/2959/2024/08/Methylamine-v-06-04-2020.docx
https://ipo.rutgers.edu/rehs/sop/Methylamine
https://www.cdhfinechemical.com/images/product/msds/37_131835745_methylaminesolution40casno_74-89-5_152855.pdf
https://ipo.rutgers.edu/rehs/sop/Methylamine
https://www.benchchem.com/product/b109427?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b109427?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

(Methylamine Exposure Evenq
k )

Skin Eyes Inhalation
Immediate Actions
\i ¥ \i
Skin Contact: Eye Contact: Inhalation:
Immediately flush with water for 15 minutes. Immediately flush eyes with water for 15 minutes. Move to fresh air immediately.
Remove contaminated clothing. Remove contact lenses if present. Provide oxygen if breathing is difficult.
\
\ ) . - \4
- Seek Immediate Medical Attention -

Report incident to supervisor and EHS

Click to download full resolution via product page

Caption: Immediate first aid procedures for methylamine exposure.

Spill Response

In the event of a methylamine spill, the following workflow should be initiated.
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Methylamine Spill Detected

Evacuate immediate area

'

Remove all ignition sources

'

Increase ventilation to the area

Assess Spill Size

Small Large

Small Spill: Large Spill:

Trained personnel with appropriate PPE Evacuate the lab.
can clean up with absorbent material. Contact EHS or emergency services.

Collect waste in a sealed container
for hazardous waste disposal.

Click to download full resolution via product page

Caption: Step-by-step workflow for responding to a methylamine spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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